Cas no 903869-34-1 (5-(4-benzoylpiperazin-1-yl)-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(4-benzoylpiperazin-1-yl)-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile
• CAS No: 903869-34-1
• MF: C₁₉H₁₆N₄O₃
• MW: 348.355343818665
• CID: 5425333
• Update Time: 2025-10-08

5-(4-benzoylpiperazin-1-yl)-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-benzoylpiperazin-1-yl)-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C19H16N4O3/c20-13-15-19(26-17(21-15)16-7-4-12-25-16)23-10-8-22(9-11-23)18(24)14-5-2-1-3-6-14/h1-7,12H,8-11H2
• InChI Key： XVAQOBGLAKGUBJ-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=CC=C3)CC2)=C(C#N)N=C1C1=CC=CO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-(4-benzoylpiperazin-1-yl)-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile

Recent Advances in the Study of 5-(4-benzoylpiperazin-1-yl)-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile (CAS: 903869-34-1)

The compound 5-(4-benzoylpiperazin-1-yl)-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile (CAS: 903869-34-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines a benzoylpiperazine moiety with a furan-oxazole scaffold, exhibits promising biological activities, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its synthesis, pharmacological properties, and mechanism of action, positioning it as a valuable candidate for further drug development.

One of the key areas of research involving this compound has been its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 5-(4-benzoylpiperazin-1-yl)-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile exhibits selective inhibition against specific kinase targets, such as PI3K and mTOR, which are central to cell proliferation and survival. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

In addition to its kinase inhibitory activity, recent investigations have highlighted the compound's ability to interact with G-protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes, making them attractive targets for drug discovery. Molecular docking studies have revealed that the benzoylpiperazine and oxazole fragments of the compound facilitate strong binding interactions with specific GPCR subtypes, potentially modulating their activity. This dual functionality—kinase inhibition and GPCR modulation—underscores the compound's versatility and broad therapeutic potential.

The synthetic pathways for 5-(4-benzoylpiperazin-1-yl)-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile have also been optimized in recent studies. Researchers have developed more efficient and scalable methods for its production, involving multi-step reactions that ensure high yield and purity. These advancements are crucial for enabling large-scale synthesis and further pharmacological evaluation. Moreover, structural-activity relationship (SAR) studies have identified key modifications to the compound's core structure that enhance its potency and selectivity, paving the way for the design of next-generation derivatives.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through comprehensive preclinical studies. Recent efforts have focused on formulating the compound in nanoparticle-based delivery systems to improve its pharmacokinetic profile. Additionally, toxicological assessments are underway to ensure its safety for potential therapeutic use.

In conclusion, 5-(4-benzoylpiperazin-1-yl)-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile represents a compelling example of how structural innovation in medicinal chemistry can yield compounds with multifaceted biological activities. Ongoing research is expected to further elucidate its mechanisms and expand its applications, particularly in oncology and inflammation. The compound's progress exemplifies the dynamic interplay between chemical synthesis, biological evaluation, and drug development in the pursuit of novel therapeutics.